Cas no 140398-41-0 (1H-Pyrazol-5-ol, 4-heptyl-3-methyl-1-(2-pyridinyl)-)

• Product Name: 1H-Pyrazol-5-ol, 4-heptyl-3-methyl-1-(2-pyridinyl)-
• CAS No: 140398-41-0
• MF: C₁₆H₂₃N₃O
• MW: 273.37332367897
• CID: 1286128
• Update Time: 2024-08-03

1H-Pyrazol-5-ol, 4-heptyl-3-methyl-1-(2-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazol-5-ol, 4-heptyl-3-methyl-1-(2-pyridinyl)-

• Inchi： 1S/C16H23N3O/c1-3-4-5-6-7-10-14-13(2)18-19(16(14)20)15-11-8-9-12-17-15/h8-9,11-12,20H,3-7,10H2,1-2H3
• InChI Key： IULWVPJTLSLTSG-UHFFFAOYSA-N
• SMILES： N1(C2=NC=CC=C2)C(O)=C(CCCCCCC)C(C)=N1

Computed Properties

• Exact Mass: 273.18429

Experimental Properties

• Density: 1.09±0.1 g/cm3(Predicted)
• Boiling Point: 426.9±40.0 °C(Predicted)
• PSA: 50.94
• pka: 7.72±0.50(Predicted)